Cas no 1184984-85-7 ((3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride)

• Product Name: (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride
• CAS No: 1184984-85-7
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD12028455
• CID: 1207778
• PubChem ID: 22592441
• Update Time: 2025-06-08

(3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1,2,4-oxadiazol-5-yl)(phenyl)methanamine hydrochloride
• AC1Q39JU
• SureCN6326194
• CTK6C4981
• AG-L-48317
• EN300-65643
• [(3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methyl]-amine hydrochloride
• (3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethanamine
• hydrochloride
• (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride
• Z1262398432
• G55231
• CS-0216998
• [(3-methyl-1,2,4-oxadiazol-5-yl)(phenyl)methyl]amine hydrochloride
• MFCD12028455
• 1184984-85-7
• (3-methyl-1,2,4-oxadiazol-5-yl)(phenyl)methanaminehydrochloride
• 1-(3-Methyl-1,2,4-oxadiazol-5-yl)-1-phenylmethanamine--hydrogen chloride (1/1)
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)-1-phenylmethanamine hydrochloride
• (3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethanamine;hydrochloride
• SCHEMBL6326194
• AKOS015844070
• DTXSID10626679

• MDL： MFCD12028455
• Inchi： 1S/C10H11N3O.ClH/c1-7-12-10(14-13-7)9(11)8-5-3-2-4-6-8;/h2-6,9H,11H2,1H3;1H
• InChI Key： LKQJWHSDPZPIIL-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C2C=CC=CC=2)N)=NC(C)=N1

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

(3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride

Introduction to (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride (CAS No. 1184984-85-7)

(3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride, identified by its CAS number 1184984-85-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates a 3-methyl-1,2,4-oxadiazole core, which is known for its stability and reactivity, making it a valuable scaffold for drug design. The presence of a phenyl group and a methylamine moiety further enhances its pharmacological profile. The hydrochloride salt form of this compound improves its solubility in water, facilitating its use in various pharmaceutical formulations.

In recent years, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride imparts unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in developing novel drugs that target various diseases. For instance, studies have shown that oxadiazole-based compounds can inhibit the activity of certain enzymes involved in cancer progression. The (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine moiety may contribute to this inhibitory effect by modulating enzyme-substrate interactions.

The phenyl group in the molecule is particularly noteworthy for its ability to engage in π-stacking interactions with biological targets. These interactions can enhance binding affinity and improve drug efficacy. Additionally, the methylamine component may contribute to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of molecules like (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride. Molecular docking studies have revealed that this compound can bind effectively to several protein targets relevant to diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's potential as a lead molecule for drug development.

In vitro and in vivo studies have begun to elucidate the mechanisms by which this compound exerts its effects. Preliminary results suggest that it may interfere with signaling pathways critical for disease progression. For example, it has been observed to modulate the activity of kinases and other enzymes involved in cell proliferation and survival. Such findings are particularly exciting given the high unmet medical needs associated with these diseases.

The synthesis of (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to streamline the process and improve scalability. These efforts are crucial for translating laboratory discoveries into viable therapeutic agents.

The hydrochloride salt form of this compound offers several advantages over its free base counterpart. It enhances stability during storage and transportation and improves bioavailability upon administration. These properties make it an attractive candidate for clinical development.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride. Rigorous testing is essential to ensure safety and efficacy before moving from preclinical studies to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing research in this area.

The future prospects for this compound are promising. Ongoing research aims to further refine its pharmacological profile and explore new therapeutic applications. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, scientists hope to accelerate the development of novel treatments based on oxadiazole derivatives.

In conclusion, (3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing medical challenges of our time.